Cas no 687-35-4 (3,6,9,12-Tetraazatetradecane-1,2,13,14-tetracarboxylic acid)

• Product Name: 3,6,9,12-Tetraazatetradecane-1,2,13,14-tetracarboxylic acid
• CAS No: 687-35-4
• MF: C₁₄H₂₆N₄O₈
• MW: 378.378243923187
• CID: 2799048
• PubChem ID: 11855993
• Update Time: 2025-04-21

3,6,9,12-Tetraazatetradecane-1,2,13,14-tetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90474438
• SCHEMBL3841887
• 687-35-4
• 3,6,9,12-Tetraazatetradecane-1,2,13,14-tetracarboxylic acid

• Inchi： 1S/C14H26N4O8/c19-11(20)7-9(13(23)24)17-5-3-15-1-2-16-4-6-18-10(14(25)26)8-12(21)22/h9-10,15-18H,1-8H2,(H,19,20)(H,21,22)(H,23,24)(H,25,26)
• InChI Key： TVJBXWHFSCIRSC-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)NCCNCCNCCNC(C(=O)O)CC(=O)O)=O

Computed Properties

• Exact Mass: 378.17506380Da
• Monoisotopic Mass: 378.17506380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -12.4
• Topological Polar Surface Area: 197Ų